molecular formula C6H2F5NO2S B6186192 2,2-difluoro-2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid CAS No. 2639440-55-2

2,2-difluoro-2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid

Cat. No. B6186192
CAS RN: 2639440-55-2
M. Wt: 247.1
InChI Key:
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Description

Synthesis Analysis

The synthesis of similar compounds involves various methods. For instance, the preparation of “2,2-difluoro-2-(5-(trifluoromethyl)pyridin-2-yl)acetic acid” involves taking DMSO master liquid, adding PEG300, mixing and clarifying, then adding Tween 80, mixing and clarifying, and finally adding ddH2O, mixing and clarifying .


Chemical Reactions Analysis

The chemical reactions involving similar compounds are diverse. For example, “Trimethylsilyl 2-(fluorosulfonyl)difluoroacetate” is used as a reactant for the preparation of difluorocyclopropenes and difluorocarbene reagents .


Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds vary. For instance, “Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate” has a boiling point of 117-118 °C and a density of 1.509 g/mL at 25 °C .

Safety and Hazards

Safety and hazards associated with similar compounds include skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid involves the reaction of 2,2-difluoroacetic acid with 4-(trifluoromethyl)-1,3-thiazol-2-amine in the presence of a coupling agent to form the desired product.", "Starting Materials": [ "2,2-difluoroacetic acid", "4-(trifluoromethyl)-1,3-thiazol-2-amine", "Coupling agent (e.g. EDC, HATU, DIC)" ], "Reaction": [ "Step 1: Dissolve 2,2-difluoroacetic acid (1.0 equiv) and 4-(trifluoromethyl)-1,3-thiazol-2-amine (1.1 equiv) in a suitable solvent (e.g. DMF, DMSO) under nitrogen atmosphere.", "Step 2: Add the coupling agent (1.1 equiv) to the reaction mixture and stir at room temperature for 12-24 hours.", "Step 3: Quench the reaction by adding water and extract the product with an organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 4: Purify the crude product by column chromatography or recrystallization to obtain 2,2-difluoro-2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid as a white solid." ] }

CAS RN

2639440-55-2

Product Name

2,2-difluoro-2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid

Molecular Formula

C6H2F5NO2S

Molecular Weight

247.1

Purity

95

Origin of Product

United States

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